3-(4-Aminophenyl)prop-2-ynoic acid

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 3-(4-aminophenyl)prop-2-ynoic acid
• InChI: InChI=1S/C9H7NO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,10H2,(H,11,12)
• InChI Key: RWFWFVMXYURNLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC(=O)O)N

Description

3-(4-Aminophenyl)prop-2-ynoic acid is an organic compound with the molecular formula C₉H₇NO₂ and a molecular weight of 161.16 g/mol . This compound is characterized by the presence of an amino group attached to a phenyl ring, which is further connected to a propynoic acid moiety. It is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 3-(4-Aminophenyl)prop-2-ynoic acid can be achieved through various synthetic routes. One common method involves the reaction of 4-aminobenzaldehyde with propiolic acid under specific conditions . The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may involve the use of advanced techniques such as continuous flow reactors to optimize the reaction conditions and scale up the production.

Chemical Reactions Analysis

3-(4-Aminophenyl)prop-2-ynoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the triple bond in the propynoic acid moiety to a double or single bond, leading to the formation of alkenes or alkanes.

Substitution: The amino group on the phenyl ring can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(4-Aminophenyl)prop-2-ynoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Aminophenyl)prop-2-ynoic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the propynoic acid moiety can participate in various chemical reactions. These interactions can lead to changes in the structure and function of target molecules, resulting in the compound’s observed effects .

Comparison with Similar Compounds

3-(4-Aminophenyl)prop-2-ynoic acid can be compared with other similar compounds, such as:

4-Aminobenzoic acid: Lacks the propynoic acid moiety, resulting in different chemical properties and reactivity.

Propiolic acid: Lacks the amino group and phenyl ring, leading to different applications and reactivity.

4-Aminophenylacetic acid: Contains a different functional group, leading to variations in chemical behavior and applications